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  4. N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide
N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 874880-05-4
VCID: VC0484614
InChI: InChI=1S/C22H26N6O2S2/c1-3-23-19-18-15-9-10-28(2)12-16(15)32-20(18)27-22(26-19)31-13-17(29)25-21(30)24-11-14-7-5-4-6-8-14/h4-8H,3,9-13H2,1-2H3,(H,23,26,27)(H2,24,25,29,30)
SMILES: CCNC1=C2C3=C(CN(CC3)C)SC2=NC(=N1)SCC(=O)NC(=O)NCC4=CC=CC=C4
Molecular Formula: C22H26N6O2S2
Molecular Weight: 470.6g/mol

N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide

CAS No.: 874880-05-4

Main Products

VCID: VC0484614

Molecular Formula: C22H26N6O2S2

Molecular Weight: 470.6g/mol

N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide - 874880-05-4

CAS No. 874880-05-4
Product Name N-(Benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide
Molecular Formula C22H26N6O2S2
Molecular Weight 470.6g/mol
IUPAC Name N-(benzylcarbamoyl)-2-[[3-(ethylamino)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-5-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C22H26N6O2S2/c1-3-23-19-18-15-9-10-28(2)12-16(15)32-20(18)27-22(26-19)31-13-17(29)25-21(30)24-11-14-7-5-4-6-8-14/h4-8H,3,9-13H2,1-2H3,(H,23,26,27)(H2,24,25,29,30)
Standard InChIKey MDLZTUKHRSXKQA-UHFFFAOYSA-N
SMILES CCNC1=C2C3=C(CN(CC3)C)SC2=NC(=N1)SCC(=O)NC(=O)NCC4=CC=CC=C4
Canonical SMILES CCNC1=C2C3=C(CN(CC3)C)SC2=NC(=N1)SCC(=O)NC(=O)NCC4=CC=CC=C4
PubChem Compound 2817155
Last Modified Nov 11 2021
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